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For researchers and drug development professionals investigating the role of Centrosomal

Protein 120 (CEP120), selecting an effective small interfering RNA (siRNA) is a critical first
step. This guide provides a comparative overview of available siRNA sequences targeting
CEP120, supported by experimental protocols to aid in the selection and validation process.
While direct comparative studies of different CEP120 siRNA sequences are limited in publicly
available literature, this guide compiles information on validated and commercially available
options to inform your research.

Comparative Table of CEP120 siRNA Sequences

The following table summarizes available siRNA sequences for human and mouse CEP120. It
is important to note that many commercially available siRNAs are provided as pools of multiple
sequences, and the individual sequences may not be disclosed by the manufacturer.
Researchers are encouraged to validate the knockdown efficiency of their chosen siRNA in
their specific experimental system.
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Experimental Protocols for Validation of CEP120

siRNA

To ensure robust and reproducible results, it is essential to validate the efficacy of the chosen

CEP120 siRNA. Below are detailed protocols for siRNA transfection and the subsequent

analysis of CEP120 knockdown at both the mRNA and protein levels.

SsiRNA Transfection

This protocol is a general guideline and should be optimized for your specific cell line.

Materials:
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e CEP120 siRNA and negative control siRNA (scrambled sequence)
o Lipofectamine RNAIMAX Transfection Reagent (or similar)

e Opti-MEM | Reduced Serum Medium (or similar)

o Appropriate cell culture medium

o 6-well plates

e Cells to be transfected

Procedure:

o Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will
result in 70-80% confluency at the time of transfection.

o SiRNA Preparation:
o Thaw siRNA duplexes and transfection reagent on ice.

o In a sterile microcentrifuge tube, dilute the desired final concentration of siRNA (e.g., 10-
50 nM) in Opti-MEM | medium to a final volume of 100 pL. Mix gently.

o In a separate sterile microcentrifuge tube, dilute the transfection reagent in Opti-MEM |
medium according to the manufacturer's instructions. Mix gently and incubate for 5
minutes at room temperature.

o Complex Formation: Combine the diluted siRNA and the diluted transfection reagent. Mix
gently and incubate for 20-30 minutes at room temperature to allow the formation of siRNA-
lipid complexes.

o Transfection:
o Aspirate the culture medium from the cells.

o Add the siRNA-lipid complexes dropwise to the cells in fresh, antibiotic-free culture
medium.
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o Gently rock the plate to ensure even distribution.

 Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours before analysis.
The optimal incubation time should be determined experimentally.

Validation of Knockdown by quantitative Real-Time PCR
(QRT-PCR)

Materials:

RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

cDNA synthesis kit (e.qg., iScript cDNA Synthesis Kit, Bio-Rad)

gPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad)

Primers for CEP120 and a housekeeping gene (e.g., GAPDH, ACTB)

gPCR instrument
Procedure:

* RNA Extraction: At the desired time point post-transfection, lyse the cells and extract total
RNA according to the manufacturer's protocol.

o CcDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription Kit.
e PCR:

o Set up the gPCR reaction with the cDNA template, primers for CEP120 and the
housekeeping gene, and the gPCR master mix.

o Run the gPCR reaction using a standard thermal cycling protocol.

o Data Analysis: Analyze the gPCR data using the AACt method to determine the relative
expression of CEP120 mRNA in siRNA-treated cells compared to control cells.[3]

Validation of Knockdown by Western Blot
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Materials:

RIPA buffer or other suitable lysis buffer with protease inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF or nitrocellulose membrane

Primary antibodies against CEP120 and a loading control (e.g., GAPDH, [3-actin)
HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Protein Extraction: Lyse the cells in RIPA buffer and quantify the protein concentration using
a BCA assay.

SDS-PAGE and Transfer:

o Separate the protein lysates by SDS-PAGE.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Immunoblotting:

o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
o Incubate the membrane with the primary antibody against CEP120 overnight at 4°C.

o Wash the membrane with TBST and incubate with the HRP-conjugated secondary
antibody for 1 hour at room temperature.

Detection:

o Wash the membrane with TBST.
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o Add the chemiluminescent substrate and visualize the protein bands using an imaging
system.

o Re-probe the membrane with a primary antibody for a loading control to ensure equal
protein loading.

o Densitometry Analysis: Quantify the band intensities to determine the extent of CEP120
protein knockdown.

Visualizing Experimental and Signaling Pathways

To further aid in experimental design and understanding the biological context of CEP120, the
following diagrams illustrate the experimental workflow for comparing siRNA sequences and
key signaling pathways involving CEP120.
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Caption: Experimental workflow for comparing CEP120 siRNA efficiency.
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Caption: CEP120's role in key cellular processes and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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